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Compound of Interest

Compound Name: Benzoyl oxokadsuranol

Cat. No.: B12363882

An In-depth Technical Guide to Benzoyl
Oxokadsuranol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on Benzoyl
oxokadsuranol, a natural compound of interest to the scientific community. While
comprehensive experimental data and signaling pathway information for this specific molecule
are limited in publicly accessible literature, this document consolidates the known chemical
properties and the broader biological context of related compounds derived from its natural
source.

Core Compound Data

The fundamental chemical identifiers for Benzoyl oxokadsuranol are detailed below. This
information is crucial for the procurement and identification of the compound for research

purposes.
Parameter Value Citation
CAS Number 130252-47-0
Molecular Formula C29H2809
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Biological Context and Pharmacological Potential

Benzoyl oxokadsuranol is a phytochemical isolated from Kadsura longipedunculata, a plant
used in traditional medicine.[1][2] Research into the constituent compounds of this plant has
revealed a variety of bioactive molecules, primarily lignans and terpenoids.[1][2]

General Pharmacological Activities of Compounds from
Kadsura longipedunculata

While specific studies detailing the biological activity of Benzoyl oxokadsuranol are not
readily available, the extracts and isolated compounds from Kadsura longipedunculata have
demonstrated a range of pharmacological effects. These findings suggest potential areas of
investigation for Benzoyl oxokadsuranol. The observed activities include:

Cytotoxic and Antitumor Effects: Various compounds from the plant have been shown to
possess cytotoxic properties against different cancer cell lines.[1][3]

» Antioxidant Activity: The presence of antioxidant compounds is a noted characteristic of this
plant genus.[1][3]

» Anti-inflammatory Properties: Extracts have been observed to have anti-inflammatory effects,
a common feature of many traditional medicinal plants.[1]

e Anti-HIV Activity: Notably, a study on compounds from Kadsura longipedunculata identified a
tetrahydrofuran lignan, kadlongirin B, which exhibited weak anti-human immunodeficiency
virus-1 (HIV-1) activity.[4] This highlights the potential for antiviral applications of compounds
from this plant.

» Hepatoprotective Effects: Some studies have indicated that compounds from this plant may
offer protection to the liver.[1]

The diverse biological activities of compounds isolated from Kadsura longipedunculata
underscore the potential of Benzoyl oxokadsuranol as a subject for further pharmacological
investigation.

Experimental Protocols and Signaling Pathways
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As of the date of this guide, detailed experimental protocols for the synthesis, isolation, or
biological evaluation of Benzoyl oxokadsuranol are not extensively reported in peer-reviewed
journals. Similarly, there is no available information on the specific signaling pathways that
Benzoyl oxokadsuranol may modulate.

The general methodologies for investigating phytochemicals from Kadsura longipedunculata
typically involve solvent extraction, followed by chromatographic separation techniques to
isolate individual compounds. The structures of these compounds are then elucidated using
spectroscopic methods.[4]

Future Directions and Research Opportunities

The limited availability of in-depth technical data for Benzoyl oxokadsuranol presents a clear
opportunity for novel research. Key areas for future investigation include:

 Isolation and Purification: Development of optimized protocols for the isolation of Benzoyl
oxokadsuranol from Kadsura longipedunculata to obtain sufficient quantities for
comprehensive studies.

» Biological Screening: A broad-based biological screening to identify its potential therapeutic
effects, drawing clues from the known activities of other compounds from the same plant.

» Mechanism of Action Studies: Once a significant biological activity is identified, further
research will be necessary to elucidate the underlying mechanism of action and any involved
signaling pathways.

o Synthetic Chemistry: Exploration of synthetic routes to produce Benzoyl oxokadsuranol
and its analogs, which would facilitate structure-activity relationship (SAR) studies.

Due to the absence of specific data on signaling pathways or experimental workflows for
Benzoyl oxokadsuranol, no visualizations can be provided at this time. Researchers are
encouraged to undertake foundational studies to fill these knowledge gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benzoyl oxokadsuranol CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363882#benzoyl-oxokadsuranol-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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